Cas no 1195901-63-3 (N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride)

• Product Name: N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride
• CAS No: 1195901-63-3
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• MDL: MFCD12761480
• CID: 4685241
• Update Time: 2025-10-29

N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride

• MDL： MFCD12761480
• Inchi： 1S/C11H12N2O.2ClH/c1-2-6-13-10(4-1)8-12-9-11-5-3-7-14-11;;/h1-7,12H,8-9H2;2*1H
• InChI Key： IJRSJNDWGCMREM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=CC=C1CNCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 38.1

Additional information on N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride

Introduction to N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine Dihydrochloride (CAS No. 1195901-63-3)

N-(2-Furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride, a compound with the chemical formula C₁₂H₁₆N₂O·2HCl, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both furyl and pyridine moieties in its structure suggests a rich interplay of electronic and steric effects, which can be leveraged for designing novel therapeutic agents.

The CAS number 1195901-63-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory documents. This numbering system is crucial for maintaining consistency across different research groups and industrial applications. The dihydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmacokinetic studies.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The furyl group in N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride is known for its ability to interact with specific binding sites on target proteins. This interaction can potentially lead to the development of new drugs that address unmet medical needs. For instance, studies have shown that furyl-containing compounds can exhibit inhibitory effects on certain enzymes involved in neurotransmitter synthesis and degradation.

The pyridine moiety in the compound's structure further contributes to its pharmacological potential. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form stable hydrogen bonds with biological targets. This property makes N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride a promising candidate for further investigation in the context of drug discovery. Researchers have explored pyridine-based compounds for their applications in treating conditions such as depression, anxiety, and cognitive disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. These tools have been instrumental in designing derivatives of N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride with enhanced binding affinities and selectivity. By leveraging machine learning algorithms, scientists can rapidly screen large libraries of compounds to identify potential hits for further optimization.

The synthesis of N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride involves multi-step organic reactions, each requiring careful optimization to ensure high yields and purity. The use of advanced synthetic techniques such as flow chemistry has improved the efficiency of these processes. Flow chemistry allows for better control over reaction conditions, reducing the risk of side products and improving scalability.

In vitro studies have begun to shed light on the biological activity of N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride. Initial experiments suggest that the compound exhibits moderate activity against certain enzymatic targets, making it a valuable scaffold for structure-activity relationship (SAR) studies. These studies aim to modify specific regions of the molecule to enhance its therapeutic potential while minimizing off-target effects.

The dihydrochloride salt form is particularly advantageous for formulation development. It improves the compound's stability during storage and enhances its bioavailability upon administration. This is crucial for ensuring that the drug reaches its target site at effective concentrations. Formulation scientists are exploring various delivery systems, including nanoparticles and liposomes, to further enhance the compound's pharmacokinetic properties.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride represents a promising avenue for addressing complex diseases through innovative molecular design. By integrating knowledge from multiple disciplines, including chemistry, biology, and pharmacology, researchers can accelerate the discovery of new therapeutic agents.

The future prospects for this compound are bright, with ongoing research aimed at uncovering new applications and optimizing its properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. As we continue to explore the potential of N-(2-furylmethyl)-N-(pyridin-2-ylmethyl)amine dihydrochloride, we move closer to developing treatments that improve patient outcomes worldwide.